5-(3,5-Dimethylpiperidin-1-yl)-2-(methylsulfonyl)-4-tosylthiazole
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Description
5-(3,5-Dimethylpiperidin-1-yl)-2-(methylsulfonyl)-4-tosylthiazole is a useful research compound. Its molecular formula is C18H24N2O4S3 and its molecular weight is 428.58. The purity is usually 95%.
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Scientific Research Applications
Sulfoxide and Sulfonamide Applications
Dimethyl sulfoxide (DMSO) is widely recognized in neuroscience for its solvent properties and therapeutic potential. It has been found to inhibit glutamate responses in hippocampal neurons, which could suggest a neuroprotective role against excitotoxicity, a condition relevant in neurodegenerative diseases. This highlights the importance of sulfoxide functionalities in modulating neurotransmission and potentially treating neurodegenerative conditions (Lu & Mattson, 2001).
Sulfonamide compounds, such as those in certain COX-2 inhibitors like celecoxib, showcase the therapeutic relevance of sulfonamide functionalities in addressing inflammatory conditions and pain management. The structural activity relationships within these molecules emphasize the role of sulfonamide groups in achieving desired pharmacological effects (Penning et al., 1997).
Thiazole Derivatives in Antiproliferative Research
Thiazole derivatives have been synthesized and evaluated for their antiproliferative activity against various human cancer cell lines, indicating the potential of thiazole moieties in the development of anticancer agents. The specific functionalities on the thiazole ring, such as methyl and sulfonyl groups, could influence the compound's activity and specificity (Chandrappa et al., 2008).
Thiazole-Based Antimicrobial Agents
Novel thiazole-based sulfonyl derivatives have been studied for their antimicrobial and antitubercular properties, showcasing the broad-spectrum potential of thiazole-containing compounds in infectious disease research. The structural features, including the isopropyl and sulfonyl groups, contribute to their bioactivity, underscoring the importance of specific substitutions on the thiazole ring for antimicrobial efficacy (Kumar, Prasad, & Chandrashekar, 2013).
Properties
IUPAC Name |
5-(3,5-dimethylpiperidin-1-yl)-4-(4-methylphenyl)sulfonyl-2-methylsulfonyl-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O4S3/c1-12-5-7-15(8-6-12)27(23,24)16-17(25-18(19-16)26(4,21)22)20-10-13(2)9-14(3)11-20/h5-8,13-14H,9-11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHVOKIKOWZZMMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)C2=C(N=C(S2)S(=O)(=O)C)S(=O)(=O)C3=CC=C(C=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O4S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.